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Compound of Interest

Compound Name: 3,4-Dimethoxychalcone

Cat. No.: B600365 Get Quote

Technical Guide: 3,4-Dimethoxychalcone
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3,4-Dimethoxychalcone, a natural product

recognized for its potential as a caloric restriction mimetic (CRM).[1][2] It is involved in inducing

the deacetylation of cytoplasmic proteins and stimulating autophagic flux.[1][2]

Molecular Identity and Properties
3,4-Dimethoxychalcone is a chalcone polyphenol that has been utilized as an intermediate in

the synthesis of various biochemical substances.[1] It is identified by the CAS Number 5416-

71-7.[1][3]

Quantitative Data Summary

The fundamental molecular properties of 3,4-Dimethoxychalcone are summarized in the table

below for quick reference.
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Property Value Source

Molecular Formula C17H16O3 [1][3][4][5]

Molecular Weight 268.31 g/mol [3][4][5]

Appearance
White to yellow crystalline

powder
[1]

Solubility Soluble in DMSO [1]

Purity ≥98% (HPLC) [1]

Experimental Protocols
Detailed experimental protocols involving 3,4-Dimethoxychalcone, such as those for inducing

autophagy or for its use in cardioprotective and anticancer studies, are highly specific to the

research context.[1] Methodologies for inducing nuclear translocation of TFEB and TFE3 in

vivo have involved intraperitoneal injections in mice.[2] For comprehensive and replicable

experimental designs, it is imperative to consult peer-reviewed scientific literature.

Key analytical methods cited in the literature for structural investigation include FT-IR and FT-

Raman spectroscopy.[6] The second harmonic conversion efficiency has been determined

using the Kurtz powder technique.[6] Identity is typically confirmed by 1H-NMR.[1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound and its primary

molecular identifiers.
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Click to download full resolution via product page

Caption: Core molecular properties of 3,4-Dimethoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. adipogen.com [adipogen.com]

2. 3,4-DIMETHOXYCHALCONE | 5416-71-7 [chemicalbook.com]

3. 3,4-DIMETHOXYCHALCONE CAS#: 5416-71-7 [m.chemicalbook.com]

4. 3,4-Dimethoxychalcone | C17H16O3 | CID 5354494 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3,4-Dimethoxychalcone | TargetMol [targetmol.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [3,4-Dimethoxychalcone molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600365#3-4-dimethoxychalcone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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